4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one

• CAS RN: 1862793-72-3
• Molecular Formula: C8H6BrNOS
• Molecular Weight: 244.1

Description

4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one (4-BMBT) is a heterocyclic compound that belongs to the class of thienopyridines. It is a synthetic compound that has been extensively studied due to its potential applications in various fields. It has been used in the synthesis of different organic compounds and in the development of novel drugs and materials. Additionally, 4-BMBT has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and antiviral activities.

Scientific Research Applications

4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been extensively studied due to its potential applications in various fields. It has been used in the synthesis of different organic compounds and in the development of novel drugs and materials. Additionally, 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and antiviral activities. It has also been used in the synthesis of heterocyclic compounds, such as quinolines and thiophenes, and in the synthesis of polymers. Additionally, 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been used in the synthesis of organic dyes, such as rhodamine and fluorescein, and in the synthesis of pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one is not yet fully understood. However, it is believed that 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one acts by binding to specific receptors in the body, such as the PPARγ receptor, which is involved in the regulation of inflammation and cancer cell growth. Additionally, 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been found to inhibit the activity of certain enzymes, such as the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of pro-inflammatory compounds.
Biochemical and Physiological Effects
4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and antiviral activities. It has also been found to possess antioxidant activity and to inhibit the activity of certain enzymes, such as the cyclooxygenase-2 (COX-2) enzyme. Additionally, 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one has been found to have anti-diabetic, anti-obesity, and anti-hypertensive effects.

Advantages and Limitations for Lab Experiments

The use of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one in laboratory experiments has several advantages. It is a relatively inexpensive and widely available compound, and it has been found to possess a wide range of biological activities. Additionally, it is relatively easy to synthesize, and it can be used in the synthesis of a variety of organic compounds. However, there are some limitations to the use of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one in laboratory experiments. It is a relatively new compound, and the exact mechanism of action is still not fully understood. Additionally, it is not always easy to obtain pure samples of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one, as it can be contaminated with other compounds.

Future Directions

There are several potential future directions for the use of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one. For example, further research could be conducted to better understand the exact mechanism of action of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one, as well as to develop more effective and specific drugs based on 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one. Additionally, further research could be conducted to explore the potential applications of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one in the synthesis of organic compounds and materials, as well as its potential applications in the treatment of diseases. Additionally, further research could be conducted to explore the potential toxicity of 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one and to develop safer and more effective ways to use 4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one in laboratory experiments.

Synthesis Methods

4-bromo-6-methyl-6H,7H-thieno[2,3-c]pyridin-7-one can be synthesized through a variety of methods, including the Knoevenagel reaction, the Friedel-Crafts alkylation, and the Suzuki reaction. The Knoevenagel reaction involves the condensation of aldehydes and ketones with an amine and a base, producing a product with a thienopyridine ring. The Friedel-Crafts alkylation involves the reaction of an aromatic compound with an alkyl halide, producing a product with a thienopyridine ring. The Suzuki reaction involves the reaction of an aryl halide with an organoboron compound, producing a product with a thienopyridine ring.